Cas no 1805642-03-8 (Ethyl 4-cyano-2-formyl-3-hydroxybenzoate)

• Product Name: Ethyl 4-cyano-2-formyl-3-hydroxybenzoate
• CAS No: 1805642-03-8
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4956106
• Update Time: 2025-05-20

Ethyl 4-cyano-2-formyl-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-formyl-3-hydroxybenzoate

• Inchi： 1S/C11H9NO4/c1-2-16-11(15)8-4-3-7(5-12)10(14)9(8)6-13/h3-4,6,14H,2H2,1H3
• InChI Key： HEIHDCDQKRBEDW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C#N)=C(C=1C=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 4-cyano-2-formyl-3-hydroxybenzoate

Ethyl 4-cyano-2-formyl-3-hydroxybenzoate (CAS No. 1805642-03-8): A Comprehensive Overview

Ethyl 4-cyano-2-formyl-3-hydroxybenzoate (CAS No. 1805642-03-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound, characterized by its cyanide group, formyl group, and hydroxy group, exhibits a range of chemical properties that make it an intriguing subject for both academic research and industrial development.

The molecular formula of Ethyl 4-cyano-2-formyl-3-hydroxybenzoate is C₁₁H₉NO₄, and its molecular weight is approximately 219.19 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its structural features, including the presence of a cyano group and a formyl group, contribute to its reactivity and potential for chemical modification.

In the realm of pharmaceutical research, Ethyl 4-cyano-2-formyl-3-hydroxybenzoate has shown promise as a lead compound for the development of novel drugs. Recent studies have focused on its potential as an intermediate in the synthesis of bioactive molecules with therapeutic applications. For instance, the cyano group can be readily converted into other functional groups, such as amines or carboxylic acids, which are essential in the design of drugs targeting specific biological pathways.

The formyl group in Ethyl 4-cyano-2-formyl-3-hydroxybenzoate is particularly noteworthy for its reactivity. It can undergo various chemical transformations, such as reduction to form alcohols or condensation reactions to form imines. These reactions are crucial in the synthesis of complex organic molecules, making Ethyl 4-cyano-2-formyl-3-hydroxybenzoate a valuable building block in organic synthesis.

Beyond its role in pharmaceuticals, Ethyl 4-cyano-2-formyl-3-hydroxybenzoate has also been explored for its potential applications in materials science. The presence of the hydroxy group allows for the formation of hydrogen bonds, which can enhance the mechanical properties of polymers and other materials. Additionally, the cyano group can participate in π-stacking interactions, which are important for the development of conductive materials and electronic devices.

In terms of safety and handling, Ethyl 4-cyano-2-formyl-3-hydroxybenzoate should be stored in a cool, dry place away from sources of heat and light. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to minimize exposure risks. While it is not classified as a hazardous material under current regulations, proper precautions should always be taken when working with any chemical compound.

The synthesis of Ethyl 4-cyano-2-formyl-3-hydroxybenzoate typically involves multi-step processes that require careful control of reaction conditions. One common synthetic route involves the condensation of ethyl cyanoacetate with salicylaldehyde followed by esterification. This method yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, Ethyl 4-cyano-2-formyl-3-hydroxybenzoate (CAS No. 1805642-03-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure provides a foundation for further research and development, opening up new avenues for innovation in pharmaceuticals, materials science, and beyond.